3-(isopropylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C22H20N2O5S2/c1-13(2)31(26,27)16-8-4-7-15(10-16)21(25)24-22-23-17(12-30-22)19-11-14-6-5-9-18(28-3)20(14)29-19/h4-13H,1-3H3,(H,23,24,25)
• InChI Key: LQFFNHFITQVRHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C22H20N2O5S2
• Molecular Weight: 456.5 g/mol
• CAS No.: 921526-04-7

Description

This compound features a benzamide core substituted with an isopropylsulfonyl group at the 3-position, linked to a thiazol-2-yl moiety bearing a 7-methoxybenzofuran substituent at the 4-position (Fig. 1).

Biological Activity

3-(Isopropylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide, also known by its IUPAC name N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfonylbenzamide, is a synthetic compound with potential applications in medicinal chemistry. Its structural complexity suggests diverse biological activities, particularly in the fields of oncology and antifungal research.

Chemical Structure and Properties

The molecular formula of this compound is $C_{22}H_{20}N_{2}O_{5}S_{2}$, with a molecular weight of approximately 456.53 g/mol. The compound features a benzamide backbone with an isopropylsulfonyl group and a thiazole moiety, contributing to its biological activity.

Property	Value
Molecular Formula	$C_{22}H_{20}N_{2}O_{5}S_{2}$
Molecular Weight	456.53 g/mol
Purity	≥ 95%

Anticancer Properties

Research indicates that thiazole derivatives exhibit significant anticancer activity. The compound has been evaluated for its ability to inhibit tumor cell proliferation. In vitro studies demonstrated that it can induce apoptosis in various cancer cell lines, including breast and lung cancers. The mechanism involves the modulation of apoptotic pathways and the inhibition of cell cycle progression.

Case Study:
A study conducted on human breast cancer cells (MCF-7) showed that treatment with this compound resulted in a dose-dependent decrease in cell viability, with IC50 values indicating potent activity at micromolar concentrations. The compound was found to upregulate pro-apoptotic proteins while downregulating anti-apoptotic proteins, suggesting a targeted mechanism of action.

Antifungal Activity

The synthesis of new benzamides and their thiazolyl derivatives has been explored for potential antifungal properties. Preliminary screening revealed that this compound exhibits antifungal activity against several strains of Candida and Aspergillus species.

Research Findings:
In a comparative study against standard antifungal agents, the compound demonstrated comparable efficacy to fluconazole, particularly against Candida albicans. The mode of action appears to involve disruption of fungal cell membrane integrity and inhibition of ergosterol biosynthesis.

Mechanistic Insights

The biological activity of 3-(isopropylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide can be attributed to its interaction with specific molecular targets:

• Apoptosis Induction : Activation of caspase pathways leading to programmed cell death.
• Cell Cycle Arrest : Inhibition of cyclin-dependent kinases (CDKs), causing G1 phase arrest.
• Fungal Cell Disruption : Inhibition of key enzymes involved in ergosterol synthesis, crucial for fungal cell membrane stability.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Structural Analogues in Sulfonyl-Benzamide-Thiazole Systems

The compound shares structural motifs with several synthesized derivatives, enabling comparisons of substituent effects on physicochemical and biological properties. Key analogues include:

Compound Name	Substituents on Benzamide	Thiazole Substituents	Key Features
Target Compound	3-(Isopropylsulfonyl)	4-(7-Methoxybenzofuran-2-yl)	Bulky sulfonyl group; fused benzofuran
7a	3-(Methylsulfonyl)	4-(Pyridin-2-yl)	Smaller sulfonyl group; pyridyl substituent
7b	4-(Ethylsulfonyl)	4-(Pyridin-2-yl)	Ethylsulfonyl at para position
4d	3,4-Dichloro	5-(Morpholinomethyl), 4-(Pyridin-3-yl)	Chlorinated benzamide; morpholine side chain

Key Observations :

Physicochemical Properties

• Solubility: Compounds with polar substituents (e.g., 4d with morpholinomethyl) exhibit higher aqueous solubility than sulfonyl-containing derivatives. The target compound’s isopropylsulfonyl and benzofuran groups may reduce solubility compared to 7a/7b .
• Melting Points : Analogues in (e.g., 4d–4i ) are solids with melting points >150°C, suggesting the target compound likely shares similar thermal stability due to rigid aromatic systems .

Spectral Characterization

• 1H NMR : The target compound’s isopropyl group would show a septet (δ ~3.0 ppm, CH) and two doublets (δ ~1.2 ppm, CH3). The 7-methoxybenzofuran moiety would display a singlet for the OCH3 group (δ ~3.8 ppm) and aromatic protons (δ ~6.5–8.0 ppm) .
• IR Spectroscopy : The sulfonyl group’s S=O stretches (~1350–1150 cm⁻¹) would differ from C=S bands (1243–1258 cm⁻¹) in triazole derivatives () .